Cas no 1375068-70-4 (2-Isobutoxy-3-nitrotoluene)

• Product Name: 2-Isobutoxy-3-nitrotoluene
• CAS No: 1375068-70-4
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD22205728
• CID: 2772204
• PubChem ID: 70699858
• Update Time: 2025-04-21

2-Isobutoxy-3-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Isobutoxy-3-nitrotoluene
• 1375068-70-4
• MFCD22205728
• DTXSID80742971
• AKOS025294439
• BS-26692

• MDL： MFCD22205728
• Inchi： 1S/C11H15NO3/c1-8(2)7-15-11-9(3)5-4-6-10(11)12(13)14/h4-6,8H,7H2,1-3H3
• InChI Key： QBHOKOHUXFZOLU-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CC=1C)[N+](=O)[O-])CC(C)C

Computed Properties

• Exact Mass: 209.10519334Da
• Monoisotopic Mass: 209.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1Ų